Cas no 923446-89-3 (3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure
923446-89-3 structure
Product Name:3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
CAS No:923446-89-3
MF:C24H25N5O3
MW:431.487004995346
CID:5441806
PubChem ID:16811681
Update Time:2025-07-09

3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6,7,8,9-Tetrahydro-9-(2-methoxy-5-methylphenyl)-1-methyl-3-(phenylmethyl)pyrimido[2,1-f]purine-2,4(1H,3H)-dione
    • 923446-89-3
    • AKOS005185570
    • 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
    • F3164-0116
    • VU0510913-1
    • 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
    • Z274615974
    • 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • Inchi: 1S/C24H25N5O3/c1-16-10-11-19(32-3)18(14-16)27-12-7-13-28-20-21(25-23(27)28)26(2)24(31)29(22(20)30)15-17-8-5-4-6-9-17/h4-6,8-11,14H,7,12-13,15H2,1-3H3
    • InChI Key: URXGJABWOJLKIZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N(C)C(N1CC1C=CC=CC=1)=O)N=C1N(C3C=C(C)C=CC=3OC)CCCN12

Computed Properties

  • Exact Mass: 431.19573968g/mol
  • Monoisotopic Mass: 431.19573968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 70.9Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 667.9±65.0 °C(Predicted)
  • pka: 4.37±0.20(Predicted)

3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

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Additional information on 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Exploring the Potential of 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 923446-89-3) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS No. 923446-89-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex heterocyclic framework, belongs to the pyrimidopurine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinities, which could pave the way for innovations in drug discovery and development.

The chemical structure of 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione features a benzyl group and a methoxy-methylphenyl moiety, which contribute to its lipophilicity and potential bioavailability. These attributes make it a promising candidate for targeting specific enzyme pathways or receptor sites. Recent studies have explored its role in modulating cellular signaling, with some suggesting its applicability in addressing oxidative stress-related conditions, a topic of growing interest in the context of aging and neurodegenerative diseases.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of pyrimidopurine derivatives?" This reflects the broader curiosity about how such compounds, including CAS No. 923446-89-3, could be harnessed for precision medicine. Preliminary data indicate that its pharmacokinetic profile may be optimized for oral administration, a critical factor in drug formulation. Additionally, its synthetic accessibility has sparked discussions about cost-effective production methods, aligning with the industry's push toward sustainable chemistry.

From an SEO perspective, keywords like "pyrimidopurine synthesis", "benzyl-substituted purine derivatives", and "CAS 923446-89-3 applications" are highly relevant. These terms resonate with researchers and professionals seeking insights into structure-activity relationships (SAR) or lead compound optimization. The compound's potential synergy with AI-driven drug design tools also aligns with trending topics in computational chemistry, where machine learning models are increasingly used to predict molecular properties.

In conclusion, 3-benzyl-9-(2-methoxy-5-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione represents a fascinating area of study at the intersection of medicinal chemistry and biotechnology. Its multifaceted properties invite further exploration, particularly in the context of personalized therapeutics and green chemistry initiatives. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation small-molecule drugs.

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